Cas no 2229156-08-3 (2-(thiolan-2-yl)methylpyrrolidine)

• Product Name: 2-(thiolan-2-yl)methylpyrrolidine
• CAS No: 2229156-08-3
• MF: C₉H₁₇NS
• MW: 171.302981138229
• CID: 5914019
• PubChem ID: 165867136
• Update Time: 2025-06-29

2-(thiolan-2-yl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(thiolan-2-yl)methylpyrrolidine
• 2229156-08-3
• 2-[(thiolan-2-yl)methyl]pyrrolidine
• EN300-1778968

• Inchi： 1S/C9H17NS/c1-3-8(10-5-1)7-9-4-2-6-11-9/h8-10H,1-7H2
• InChI Key： HAFDVLKWUNOYHN-UHFFFAOYSA-N
• SMILES： S1CCCC1CC1CCCN1

Computed Properties

• Exact Mass: 171.10817072g/mol
• Monoisotopic Mass: 171.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(thiolan-2-yl)methylpyrrolidine

Research Brief on 2-(thiolan-2-yl)methylpyrrolidine (CAS: 2229156-08-3): Recent Advances and Applications in Chemical Biology and Medicine

2-(thiolan-2-yl)methylpyrrolidine (CAS: 2229156-08-3) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential applications.

The compound's distinctive structure, featuring a pyrrolidine ring linked to a thiolane moiety, provides a promising framework for modulating biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(thiolan-2-yl)methylpyrrolidine exhibit potent inhibitory effects on key enzymes involved in neurodegenerative pathways. Specifically, the compound showed a high affinity for acetylcholinesterase (AChE), suggesting its potential as a lead candidate for Alzheimer's disease therapeutics.

In addition to its neurological applications, recent research has explored the antimicrobial properties of 2-(thiolan-2-yl)methylpyrrolidine. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound and its analogs display significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, making it a promising candidate for addressing antibiotic resistance.

The synthesis of 2-(thiolan-2-yl)methylpyrrolidine has also seen advancements. A 2023 paper in Organic Letters detailed an efficient, scalable route for its production, utilizing a novel asymmetric catalysis approach. This method not only improves yield but also enhances the enantiomeric purity of the compound, which is critical for its biological activity. These synthetic improvements are expected to facilitate further preclinical and clinical studies.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that 2-(thiolan-2-yl)methylpyrrolidine exhibits moderate bioavailability, necessitating further structural optimization. Researchers are currently exploring prodrug strategies and formulation technologies to enhance its therapeutic potential. Additionally, toxicological assessments are underway to ensure its safety profile meets regulatory standards.

In conclusion, 2-(thiolan-2-yl)methylpyrrolidine represents a compelling area of research in chemical biology and medicine. Its multifaceted biological activities and recent synthetic advancements position it as a valuable scaffold for drug discovery. Future studies should focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications, potentially paving the way for novel treatments in neurology and infectious diseases.